![molecular formula C15H22O2 B6629542 6-(2,3-dihydro-1H-inden-5-yloxy)hexan-1-ol](/img/structure/B6629542.png)
6-(2,3-dihydro-1H-inden-5-yloxy)hexan-1-ol
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Overview
Description
6-(2,3-dihydro-1H-inden-5-yloxy)hexan-1-ol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as DIHOL and is synthesized through a specific method.
Mechanism of Action
The mechanism of action of 6-(2,3-dihydro-1H-inden-5-yloxy)hexan-1-ol is not well understood. However, it is believed that DIHOL may interact with specific receptors in the brain or other tissues, leading to various physiological effects.
Biochemical and Physiological Effects:
DIHOL has been shown to have various biochemical and physiological effects. In animal studies, DIHOL has been shown to have neuroprotective effects and may improve cognitive function. DIHOL has also been shown to have anti-inflammatory effects and may have potential as a treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using DIHOL in lab experiments is its ability to cross the blood-brain barrier, making it a potential drug delivery agent for neurological diseases. However, one limitation of using DIHOL in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for the study of 6-(2,3-dihydro-1H-inden-5-yloxy)hexan-1-ol. One potential direction is to investigate the mechanism of action of DIHOL in more detail to better understand its physiological effects. Another potential direction is to explore the use of DIHOL as a drug delivery agent for neurological diseases. Additionally, further research could be conducted to investigate the potential use of DIHOL in material science and organic synthesis.
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DIHOL in various fields.
Synthesis Methods
The synthesis of 6-(2,3-dihydro-1H-inden-5-yloxy)hexan-1-ol involves the reaction of 2,3-dihydro-1H-inden-5-ol with 6-bromohexan-1-ol in the presence of a base such as potassium carbonate. This reaction results in the formation of DIHOL, which can be purified through various methods such as column chromatography.
Scientific Research Applications
DIHOL has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, DIHOL has been investigated for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier. In material science, DIHOL has been studied for its potential use as a surfactant and emulsifier. In organic synthesis, DIHOL has been investigated for its potential use as a chiral building block.
Properties
IUPAC Name |
6-(2,3-dihydro-1H-inden-5-yloxy)hexan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O2/c16-10-3-1-2-4-11-17-15-9-8-13-6-5-7-14(13)12-15/h8-9,12,16H,1-7,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVIMFKRAWFHNSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)OCCCCCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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